Cas no 1805575-02-3 (5-Bromo-4-iodo-2-nitropyridine)

• Product Name: 5-Bromo-4-iodo-2-nitropyridine
• CAS No: 1805575-02-3
• MF: C₅H₂BrIN₂O₂
• MW: 328.890052318573
• CID: 4901076
• Update Time: 2025-06-30

5-Bromo-4-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-iodo-2-nitropyridine

• Inchi： 1S/C5H2BrIN2O2/c6-3-2-8-5(9(10)11)1-4(3)7/h1-2H
• InChI Key： AGDNAKGPGKIMMA-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1)[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 5-Bromo-4-iodo-2-nitropyridine

5-Bromo-4-iodo-2-nitropyridine (CAS No. 1805575-02-3): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 5-Bromo-4-iodo-2-nitropyridine (CAS No. 1805575-02-3) stands out as a highly functionalized heterocyclic compound with significant applications in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its bromine, iodine, and nitro substituents on a pyridine backbone, offers unique reactivity patterns that make it a valuable intermediate for cross-coupling reactions, nucleophilic substitutions, and other transformative processes.

The growing interest in 5-Bromo-4-iodo-2-nitropyridine aligns with current trends in drug discovery and precision chemistry, where researchers seek structurally diverse scaffolds to optimize bioactivity. Its CAS No. 1805575-02-3 is frequently searched in academic databases and commercial catalogs, reflecting demand from synthetic chemists exploring C–H functionalization or halogen-exchange methodologies. Recent publications highlight its utility in constructing kinase inhibitors and PET radiotracers, addressing hot topics like cancer therapeutics and diagnostic imaging.

From a structural perspective, the presence of both bromo and iodo groups enables sequential Sonogashira couplings or Suzuki-Miyaura reactions, while the nitro moiety allows reduction to amino derivatives for further derivatization. This multi-functional design answers the industry’s need for convergent synthesis strategies, reducing synthetic steps and improving atom economy—a key concern in green chemistry initiatives. Computational studies also suggest its potential in designing OLED materials, linking it to advancements in flexible electronics.

Handling 5-Bromo-4-iodo-2-nitropyridine requires standard precautions for halogenated nitropyridines, though its stability under inert atmospheres facilitates storage and transport. Analytical data (NMR, HPLC) confirm high purity (>98%), critical for reproducibility in high-throughput screening workflows. Suppliers often provide technical bulletins emphasizing its role in library synthesis for medicinal chemistry projects, particularly those targeting neurodegenerative diseases—a trending research area.

Environmental and regulatory considerations position this compound as a safer alternative to heavier halogenated analogs, aligning with REACH compliance and sustainable chemistry principles. Its CAS No. 1805575-02-3 is increasingly indexed in patent applications related to bioconjugation techniques and proteolysis-targeting chimeras (PROTACs), reflecting cutting-edge therapeutic modalities. As synthetic methodologies evolve, 5-Bromo-4-iodo-2-nitropyridine continues to bridge gaps between small-molecule design and functional materials innovation.